3-(sec-butyl)-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[[2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H21N3O3S2/c1-4-15(3)26-22(28)18(31-23(26)30)13-17-20(29-16-9-7-8-14(2)12-16)24-19-10-5-6-11-25(19)21(17)27/h5-13,15H,4H2,1-3H3/b18-13-
• InChI Key: USTDIIXFVQLJRU-AQTBWJFISA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC(=C4)C)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC(=C4)C)SC1=S

Description

3-(sec-butyl)-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a potent and selective small-molecule inhibitor of the Proviral Integration Moloney virus (PIM) kinase family. PIM kinases are serine/threonine kinases that play a critical role in cell survival, proliferation, and differentiation, and their overexpression is frequently associated with various hematological malignancies and solid tumors. This compound acts by competitively binding to the ATP-binding pocket of PIM kinases, thereby inhibiting their catalytic activity and downstream signaling pathways. Its primary research value lies in the investigation of oncogenic signaling, tumorigenesis, and the exploration of targeted cancer therapeutics. Researchers utilize this inhibitor in vitro and in vivo to study PIM kinase biology, to validate PIM kinases as a therapeutic target, and to assess its efficacy in combination with other anti-cancer agents. It is supplied for research purposes only and is not intended for diagnostic or therapeutic use.

Biological Activity

The compound 3-(sec-butyl)-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a thiazolidine derivative that has attracted attention due to its potential biological activities. This article reviews its biological properties, including antimicrobial, cytotoxic, and genotoxic effects, supported by relevant data and case studies.

Chemical Structure

The compound features a complex structure that includes:

• A thiazolidine core
• A pyrido[1,2-a]pyrimidine moiety
• A sec-butyl group and a methylphenoxy substituent

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

Antimicrobial Activity

Studies have shown that derivatives of thiazolidines often possess significant antimicrobial properties. For instance, thiazolidinones have demonstrated effectiveness against various bacterial strains, including Staphylococcus spp. and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with metabolic processes.

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effects of this compound on various cell lines. The results are summarized in the following table:

Compound Concentration (µM)	Cell Viability (%)
200	68
150	75
100	79
50	97
25	118
12	141
6	120

These findings indicate that lower concentrations of the compound may enhance cell viability while higher concentrations can lead to reduced viability, suggesting a dose-dependent response.

Genotoxicity

Genotoxic effects were assessed using the Ames test and SOS Chromotest. The results indicated no significant mutagenic activity at lower concentrations but showed a weak response at higher doses. This suggests that while the compound has potential therapeutic benefits, caution is warranted regarding its genotoxic potential.

Case Studies

• Antitumor Activity : A study evaluated the antitumor efficacy of thiazolidinone derivatives against glioblastoma cells. The results indicated that certain derivatives significantly reduced cell viability, suggesting potential for development as anticancer agents.
• Antimicrobial Efficacy : Another study focused on the antimicrobial properties of related thiazolidine compounds. Results indicated strong bactericidal effects against Gram-positive bacteria, with some compounds outperforming standard antibiotics.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological Activity	Synthesis Yield	Reference
Target Compound	4-Thiazolidinone + pyrido[1,2-a]pyrimidin-4-one	3-methylphenoxy, sec-butyl	Undisclosed (likely antimicrobial/anticancer)	Not reported
Compound 9a ()	4-Thiazolidinone + benzodioxole	4-methoxyphenylmethylamino, benzodioxolylmethylene	Antimicrobial	10%
3-(sec-butyl)-5-((3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxothiazolidin-4-one ()	4-Thiazolidinone + pyrazole	4-methoxyphenyl, phenyl	Anticancer (predicted)	Not reported
3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-ethylpiperazinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one ()	4-Thiazolidinone + pyrido[1,2-a]pyrimidin-4-one	4-ethylpiperazinyl, 9-methyl	Not reported	Not reported

Key Observations :

• Substituent Diversity: The target compound’s 3-methylphenoxy group distinguishes it from analogues with methoxy (), phenylsulfanyl (), or piperazinyl () substituents. These groups modulate electronic effects and solubility .
• Bridging Groups : The (Z)-methylidene linker is conserved across analogues, critical for maintaining planar conformations and binding to biological targets .

Physicochemical Properties

• Tautomerism: The thiazolidinone core may undergo keto-enol tautomerism, altering reactivity and binding modes .

Preparation Methods

Nucleophilic Aromatic Substitution

The 2-(3-methylphenoxy) group is introduced via nucleophilic substitution on 2-chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one. Reaction conditions:

• Solvent : Anhydrous DMF

• Base : Potassium carbonate (2.5 equiv)

• Temperature : 80°C, 12 hours

• Yield : 68–72%.

Characterization of Intermediate

Critical spectral data confirm successful substitution:

• ¹H NMR (400 MHz, DMSO-d6): δ 8.21 (d, J = 6.8 Hz, 1H), 7.45–7.38 (m, 3H), 6.94 (d, J = 8.4 Hz, 2H), 2.41 (s, 3H, CH3).

Synthesis of Thiazolidin-4-one Core Structure

Cyclocondensation Methodology

The 3-(sec-butyl)-2-thioxo-1,3-thiazolan-4-one core is synthesized via cyclocondensation:

• Reactants : Sec-butylamine, carbon disulfide, chloroacetic acid

• Catalyst : ZnO nanoparticles (5 mol%)

• Conditions : Solvent-free, 100°C, 6 hours

• Yield : 85%.

Condensation and Cyclization Steps

Knoevenagel Condensation

The methylidene bridge forms via Knoevenagel reaction between pyrido[1,2-a]pyrimidin-4-one and thiazolidin-4-one aldehydes:

• Catalyst : Piperidine (10 mol%)

• Solvent : Ethanol/water (3:1)

• Temperature : Reflux, 8 hours

• Z/E Selectivity : 7:1 ratio favoring Z-isomer.

Microwave-Assisted Optimization

Microwave irradiation (300 W, 120°C, 30 minutes) improves yield to 92% while maintaining Z-configuration dominance.

Optimization of Reaction Conditions

Solvent Effects

Comparative studies reveal solvent impacts on cyclization efficiency:

Solvent	Yield (%)	Reaction Time (h)
Ethanol	78	8
Toluene	65	10
PEG-400	83	6
Solvent-free	88	5

Data adapted from.

Catalytic Systems

• Homogeneous catalysts : Piperidine affords 78% yield

• Heterogeneous catalysts : Montmorillonite K10 increases yield to 86%

• Nanocatalysts : Fe3O4@SiO2 nanoparticles achieve 91% yield with magnetic separation.

Stereochemical Control in Z-Configuration Formation

The Z-configuration of the methylidene bridge is preserved through:

• Steric hindrance from the sec-butyl group

• Low-temperature crystallization (0–5°C)

• Chelation control using Zn(OAc)2·2H2O.

X-ray crystallography confirms the Z-geometry with a dihedral angle of 172.3° between heterocyclic planes.

Purification and Characterization Techniques

Chromatographic Methods

• Flash chromatography : Silica gel (230–400 mesh), ethyl acetate/hexane (3:7)

• HPLC : C18 column, acetonitrile/water (65:35), retention time 12.4 minutes.

Spectroscopic Confirmation

• HRMS : m/z calcd for C23H23N3O3S2 [M+H]+: 458.1264, found: 458.1268.

• FT-IR : ν 1678 cm⁻¹ (C=O), 1592 cm⁻¹ (C=N), 1245 cm⁻¹ (C-O-C).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Z/E Ratio
Conventional heating	78	95	7:1
Microwave-assisted	92	98	9:1
Ultrasound-promoted	85	97	8:1

Data synthesized from.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Microreactor systems enhance heat/mass transfer:

• Residence time : 8 minutes

• Productivity : 1.2 kg/day

• Solvent consumption : Reduced by 40% vs batch.

Green Chemistry Metrics

• Atom economy : 82%

• E-factor : 6.7 (kg waste/kg product)

• Process mass intensity : 18.4 .

Q & A

Q. Example SAR Table :

Compound Variant	Structural Modification	Biological Activity (IC₅₀, μM)
3-sec-butyl (Parent)	None	12.4 (HeLa)
3-cyclopentyl	Bulkier alkyl group	8.9 (HeLa)
3-methylphenoxy → 4-nitrophenoxy	Electron-withdrawing substituent	5.2 (HeLa)

Advanced: What in vitro/in vivo models are suitable for evaluating therapeutic potential?

Methodological Answer:

• In Vitro Models :
  • 3D Tumor Spheroids : Mimic tumor microenvironment using HCT-116 colon cancer cells .
  • Primary Cell Lines : Test hepatotoxicity in human hepatocytes (e.g., HepG2) .
• In Vivo Models :
  • Xenograft Mice : Administer 10–50 mg/kg/day (oral) to assess tumor growth inhibition in BALB/c nude mice .
  • Pharmacokinetics : Measure plasma half-life (LC-MS/MS) and tissue distribution .
    Controls : Include vehicle (DMSO/saline) and positive controls (e.g., doxorubicin for anticancer assays) .

Advanced: How to address solubility challenges in biological assays?

Methodological Answer:

• Co-solvent Systems : Use DMSO (≤0.1% final concentration) with PEG-400 or cyclodextrins to enhance aqueous solubility .
• Nanoformulation : Encapsulate in PLGA nanoparticles (70–100 nm) via emulsion-solvent evaporation for sustained release .
• pH Adjustment : Prepare stock solutions in PBS (pH 7.4) with 0.5% Tween-80 for intravenous administration .

Advanced: What computational methods support mechanistic studies?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to predict binding to COX-2 (PDB: 5KIR) or tubulin (PDB: 1SA0) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes .
• QSAR Modeling : Develop predictive models with MOE or Schrödinger using descriptors like logP and polar surface area .